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Compound of Interest

Compound Name: 4,4'-Oxydianiline

Cat. No.: B041483

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 4,4'-Oxydianiline (ODA). It is intended to be a valuable resource for
professionals in research and development, particularly those involved in materials science and
drug development. This document presents quantitative data in structured tables, details
relevant experimental protocols, and visualizes a key synthetic pathway involving ODA.

Core Physical and Chemical Properties

4,4'-Oxydianiline, an aromatic diamine, is a critical monomer in the synthesis of high-
performance polymers.[1] Its physical and chemical characteristics are fundamental to its
application in various fields.

Physical Properties

ODA is typically an odorless, colorless to beige crystalline solid or a fine powder.[2] It is stable
under normal conditions but is hygroscopic and combustible.[3][4]
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Property Value Source(s)
Molecular Formula C12H12N20 [5]
Molecular Weight 200.24 g/mol [5]

Odorless, colorless crystals or
Appearance i ] [2]
fine, beige powder

188-192 °C (370-378 °F; 461-

Melting Point 465 K) [6]
Boiling Point >300 °C (sublimes) [2]
Density 1.417 g/cm3 [6]
Flash Point 219 °C (426 °F) [4]

Vapor Pressure 10 mmHg at 240 °C

Solubility

The solubility of 4,4'-Oxydianiline is a critical factor in its use in polymerization reactions and
other chemical syntheses. It is generally insoluble in water but soluble in several organic
solvents.[3]

Solvent Solubility Source(s)
Insoluble (<0.01 g/100 mL at

Water [4]
15 °C)

Acetone Soluble [3]

Dimethyl Sulfoxide (DMSO)

Slightly Soluble

[4]

Methanol Slightly Soluble [4]
Ethanol Insoluble [3]
Benzene Insoluble [3]
Carbon Tetrachloride Insoluble [3]
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Spectral Data

Spectral data is essential for the identification and characterization of 4,4'-Oxydianiline.

Spectral Data Information Source(s)

Key peaks corresponding to N-

H stretching, C-O-C ether
Infrared (IR) Spectroscopy ] )

linkage, and aromatic C-H

bonds.

1H and 3C NMR spectra

Nuclear Magnetic Resonance ) )
provide detailed structural

(NMR) Spectroscopy . .
information.

The mass spectrum shows a
molecular ion peak

Mass Spectrometry (MS) ] )
corresponding to its molecular

weight.

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible determination of the
physicochemical properties of 4,4'-Oxydianiline.

Determination of Melting Point by Differential Scanning
Calorimetry (DSC)

Objective: To determine the melting point of 4,4'-Oxydianiline with high precision.
Methodology:

 Instrument Calibration: Calibrate the DSC instrument using certified standards (e.g., indium)
to ensure temperature and heat flow accuracy.

o Sample Preparation: Accurately weigh 2-5 mg of 4,4'-Oxydianiline into a standard aluminum
DSC pan. Crimp the pan with a lid.
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e DSC Analysis:

o

Place the sample pan and an empty reference pan into the DSC cell.

[¢]

Equilibrate the system at a starting temperature of 25 °C.

[¢]

Heat the sample at a constant rate of 10 °C/min up to 220 °C under a nitrogen atmosphere
(flow rate: 50 mL/min).

o

Record the heat flow as a function of temperature.

o Data Analysis: The melting point is determined as the onset temperature of the melting
endotherm on the resulting thermogram.

Gravimetric Determination of Solubility

Objective: To quantitatively measure the solubility of 4,4'-Oxydianiline in a specific solvent at a
given temperature.

Methodology:

e Equilibration: Add an excess amount of 4,4'-Oxydianiline to a known volume of the solvent
in a sealed container. Agitate the mixture at a constant temperature (e.g., 25 °C) for a
sufficient period (e.g., 24 hours) to ensure equilibrium is reached.

o Separation: Allow the undissolved solid to settle. Carefully withdraw a known volume of the
supernatant using a pre-heated or pre-cooled syringe to avoid precipitation.

o Solvent Evaporation: Transfer the supernatant to a pre-weighed, dry container. Evaporate
the solvent under reduced pressure or in a fume hood.

e Drying and Weighing: Dry the container with the solid residue in an oven at a suitable
temperature (e.g., 80 °C) until a constant weight is achieved.

o Calculation: The solubility is calculated from the mass of the dissolved solid and the volume
of the solvent used.
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Purity Analysis by High-Performance Liquid
Chromatography (HPLC)

Objective: To determine the purity of a 4,4'-Oxydianiline sample and identify any impurities.
Methodology:

o Chromatographic System:

o

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 pum particle size).

o

Mobile Phase: A mixture of acetonitrile and water (e.g., 50:50 v/v) with an optional modifier
like phosphoric acid for pH control.[3]

Flow Rate: 1.0 mL/min.

o

[¢]

Detection: UV detector at a wavelength of 254 nm.

o Sample Preparation: Accurately weigh and dissolve a known amount of the 4,4'-
Oxydianiline sample in the mobile phase to a final concentration of approximately 1 mg/mL.

« Injection and Analysis: Inject a known volume (e.g., 10 pL) of the sample solution into the
HPLC system.

o Data Analysis: The purity is determined by calculating the area percentage of the main peak
relative to the total area of all peaks in the chromatogram.

Synthetic Pathway Visualization: Poly(amide-imide)
Synthesis

4,4'-Oxydianiline is a key monomer in the synthesis of high-performance polymers such as
poly(amide-imide)s. These polymers exhibit excellent thermal stability, chemical resistance,
and mechanical properties. The following diagram illustrates the two-step synthesis of a
poly(amide-imide) from 4,4'-Oxydianiline and trimellitic anhydride chloride.
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Caption: Synthesis of Poly(amide-imide) from 4,4'-Oxydianiline.

Applications and Relevance

The primary application of 4,4'-Oxydianiline is in the production of high-performance
polymers, particularly polyimides and poly(ester)imide resins.[1] These materials are valued for
their exceptional thermal stability and are used in a variety of demanding applications,
including:

o Aerospace: In composites and laminates for aerospace vehicles.[1]

o Electronics: As insulating varnishes, wire enamels, and coatings for printed circuits.[1]
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« Industrial: In the manufacturing of flame-retardant fibers, oil sealants, and adhesives.[1]

4,4'-Oxydianiline also serves as an intermediate in the synthesis of epoxy resins and other
polymers.[1] Its potential use in the development of novel materials for drug delivery systems
and other biomedical applications is an area of ongoing research.

Safety and Handling

4,4'-Oxydianiline is classified as a hazardous substance. It is toxic if swallowed, in contact
with skin, or if inhaled.[7] It is also suspected of causing genetic defects and cancer.[7]
Appropriate personal protective equipment, including gloves, protective clothing, and eye/face
protection, should be worn when handling this chemical.[7] Work should be conducted in a
well-ventilated area or under a fume hood.[7]

This technical guide provides a foundational understanding of the physical and chemical
properties of 4,4'-Oxydianiline. For more detailed information, researchers are encouraged to
consult the cited literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to 4,4'-Oxydianiline:
Physicochemical Properties and Synthetic Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b041483#physical-and-chemical-
properties-of-4-4-oxydianiline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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